Cas no 854811-46-4 (2,5-dimethylthiophen-3-amine)

• Product Name: 2,5-dimethylthiophen-3-amine
• CAS No: 854811-46-4
• MF: C₆H₉NS
• MW: 127.207360029221
• CID: 5850669
• PubChem ID: 23464347
• Update Time: 2023-11-27

2,5-dimethylthiophen-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenamine, 2,5-dimethyl-
• AKOS006341166
• 854811-46-4
• SCHEMBL11310899
• EN300-1858204
• 2,5-DIMETHYLTHIOPHEN-3-AMINE
• 2,5-dimethylthiophen-3-amine

• Inchi： 1S/C6H9NS/c1-4-3-6(7)5(2)8-4/h3H,7H2,1-2H3
• InChI Key： PQJUONYRKFPEAE-UHFFFAOYSA-N
• SMILES： C1(C)SC(C)=CC=1N

Computed Properties

• Exact Mass: 127.04557046g/mol
• Monoisotopic Mass: 127.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.3Ų

Experimental Properties

• Density: 1.118±0.06 g/cm3(Predicted)
• Boiling Point: 252.4±35.0 °C(Predicted)
• pka: 4.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes